Cas no 2228514-28-9 (2,2-dimethyl-3-(2-methylquinolin-4-yl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-3-(2-methylquinolin-4-yl)cyclopropan-1-amine
• CAS No: 2228514-28-9
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 6042649
• PubChem ID: 165854478
• Update Time: 2025-10-31

2,2-dimethyl-3-(2-methylquinolin-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(2-methylquinolin-4-yl)cyclopropan-1-amine
• EN300-1799802
• 2228514-28-9

• Inchi： 1S/C15H18N2/c1-9-8-11(13-14(16)15(13,2)3)10-6-4-5-7-12(10)17-9/h4-8,13-14H,16H2,1-3H3
• InChI Key： MCVCLEDKYPPPGQ-UHFFFAOYSA-N
• SMILES： NC1C(C2C=C(C)N=C3C=CC=CC=23)C1(C)C

Computed Properties

• Exact Mass: 226.146998583g/mol
• Monoisotopic Mass: 226.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-dimethyl-3-(2-methylquinolin-4-yl)cyclopropan-1-amine

Comprehensive Overview of 2,2-dimethyl-3-(2-methylquinolin-4-yl)cyclopropan-1-amine (CAS No. 2228514-28-9)

The compound 2,2-dimethyl-3-(2-methylquinolin-4-yl)cyclopropan-1-amine (CAS No. 2228514-28-9) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its distinct cyclopropylamine core and quinoline moiety make it a promising candidate for various applications, particularly in the development of novel therapeutic agents. Researchers are increasingly exploring its potential due to its ability to modulate biological pathways, making it a subject of interest in both academic and industrial settings.

One of the key features of 2,2-dimethyl-3-(2-methylquinolin-4-yl)cyclopropan-1-amine is its structural rigidity, which is attributed to the cyclopropane ring. This rigidity often enhances binding affinity to target proteins, a property highly sought after in drug design. The 2-methylquinolin-4-yl group further contributes to its pharmacological profile by enabling interactions with aromatic residues in enzyme active sites. Such characteristics have led to its investigation in areas like central nervous system (CNS) disorders and inflammatory diseases, where precise molecular targeting is crucial.

In recent years, the demand for small-molecule modulators with high selectivity has surged, and CAS No. 2228514-28-9 fits this niche perfectly. Its amine functionality allows for derivatization, enabling the synthesis of analogs with tailored properties. This flexibility is particularly valuable in structure-activity relationship (SAR) studies, where slight modifications can lead to significant changes in efficacy and safety. As a result, this compound has become a focal point in high-throughput screening (HTS) campaigns aimed at identifying new lead compounds.

The growing interest in 2,2-dimethyl-3-(2-methylquinolin-4-yl)cyclopropan-1-amine is also reflected in its frequent appearance in patent literature and scientific publications. Researchers are particularly intrigued by its potential role in addressing neurodegenerative conditions, such as Alzheimer's and Parkinson's diseases, where current treatment options remain limited. Its ability to cross the blood-brain barrier (BBB) is another advantage, making it a viable candidate for CNS-targeted therapies.

From a synthetic chemistry perspective, the preparation of CAS No. 2228514-28-9 involves multi-step organic transformations, often starting from readily available quinoline derivatives. Optimizing its synthesis has been a priority for chemists, as scalable and cost-effective routes are essential for further development. Recent advances in catalytic methods and green chemistry have streamlined its production, reducing environmental impact while maintaining high yields.

In conclusion, 2,2-dimethyl-3-(2-methylquinolin-4-yl)cyclopropan-1-amine (CAS No. 2228514-28-9) represents a compelling example of how molecular design can yield compounds with significant therapeutic potential. Its unique structure, combined with its versatile applications, positions it as a valuable asset in the ongoing quest for innovative treatments. As research continues to uncover its full capabilities, this compound is poised to play a pivotal role in the future of drug discovery and precision medicine.